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Initial research indicates a fundamental misunderstanding in the topic premise. "HQ005" is not

a pharmaceutical agent with a biological mechanism of action. Instead, it is consistently

identified as an electric quarter-turn valve actuator manufactured by the Korean company HKC.

[1][2][3][4] This device is designed for industrial applications to control the operation of valves,

such as ball, butterfly, and plug valves, as well as dampers.[1][2]

Therefore, a technical guide on its "mechanism of action hypothesis" in a biological or

pharmacological context is not applicable. The following guide has been adapted to provide a

detailed technical overview of the HQ005 electric actuator's true mechanism of action in an

industrial setting, adhering to the structural and visualization requirements of the original

request.

An In-depth Technical Guide to the HQ005 Electric
Actuator
Audience: Industrial Engineers, Technicians, and Process Control Professionals.

Core Function and Mechanism of Operation
The HQ005 is an electromechanical device that automates the opening and closing of quarter-

turn valves.[2][3] Its core mechanism relies on a brushless DC motor that drives a gearbox to

produce rotary motion.[2][3][5] Upon receiving a continuous voltage signal, the motor actuates,

rotating the valve stem typically by 90 degrees.[1][4] The rotation is precisely stopped at the

fully open or fully closed positions by internal cams that trigger micro-switches, cutting power to
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the motor for that direction of travel.[1][4] The actuator remains in its last position until a

reversing voltage signal is applied to initiate movement in the opposite direction.[1]

A key feature of the HQ005 is its design for continuous power application; the power should not

be switched off once the end of travel is reached.[1] For modulating control, the actuator's

movement is proportional to a control signal, allowing for precise valve positioning.[1]

Key Components and Specifications
The HQ005 is housed in a robust, hard-anodized aluminum casing with a dry epoxy powder

coating for durability and corrosion resistance.[1][3] It includes several standard features

designed for reliability and ease of use in industrial environments.

Table 1: HQ005 Standard Specifications

Specification Value Source(s)

Maximum Torque Output 50 Nm (442 lb.ins) [1][2][4]

Operating Time (0-90°) 13 seconds [1][2][5][4]

Power Supply
Multi-voltage: 95-265V AC /

24V AC/DC
[1][2]

Motor Brushless DC (BLDC) motor [2][3]

Enclosure Rating IP67 (Weatherproof) [1][2]

Mounting Standard ISO 5211: F03, F05, F07 [1][2][5]

Manual Override
Declutchable Handwheel /

Hexagonal Drive
[1][2]

Limit Switches
2-4 x SPDT (Single Pole,

Double Throw)
[1][2]

Duty Cycle (On/Off) 50% - 70% [1]

Ambient Temperature -20°C to +70°C [2][5]

Operational Workflow and Signaling
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The operation of the HQ005 actuator follows a clear logical sequence based on electrical

inputs. This workflow ensures reliable and precise control over the valve's position.
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Continuous Voltage Signal Received

BLDC Motor Activates

Gearbox Engages, Rotates Stem

Desired Position Reached?
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Internal Cam Strikes Micro-switch
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Torque Verification

IP67 Ingress Protection Test

Mount Actuator on Test Bench Apply Resistive Load Power Actuator Measure Break Torque Compare to 50 Nm Spec

Place in Dust Chamber Submerge in Water (1m, 30min) Inspect Internals for Ingress Verify Electrical Function

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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